Cas no 40473-17-4 (2-(Chloro(phenyl)methyl)pyridine)

• Product Name: 2-(Chloro(phenyl)methyl)pyridine
• CAS No: 40473-17-4
• MF: C₁₂H₁₀ClN
• MW: 203.667501926422
• CID: 2632705
• PubChem ID: 597823
• Update Time: 2025-05-19

2-(Chloro(phenyl)methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[Chloro(phenyl)methyl]pyridine #
• 40473-17-4
• 2-(.alpha.-Chlorophenylmethyl)pyridine
• 2-[Chloro(phenyl)methyl]pyridine
• 2-(alpha-chlorobenzyl)pyridine
• SCHEMBL14033619
• 2-(Chloro(phenyl)methyl)pyridine
• WNPOXIFIUWYVMV-UHFFFAOYSA-N
• CS-0096548

• Inchi： 1S/C12H10ClN/c13-12(10-6-2-1-3-7-10)11-8-4-5-9-14-11/h1-9,12H
• InChI Key： WNPOXIFIUWYVMV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.0501770Da
• Monoisotopic Mass: 203.0501770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(Chloro(phenyl)methyl)pyridine

Introduction to 2-(Chloro(phenyl)methyl)pyridine (CAS No. 40473-17-4)

2-(Chloro(phenyl)methyl)pyridine, also known by its CAS number 40473-17-4, is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a pyridine ring substituted with a chloro(phenyl)methyl group. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it an important intermediate in various synthetic pathways and drug development processes.

The molecular formula of 2-(Chloro(phenyl)methyl)pyridine is C₁₂H₁₀ClN, and its molecular weight is approximately 203.66 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it easy to handle and process in laboratory settings.

In the realm of synthetic chemistry, 2-(Chloro(phenyl)methyl)pyridine serves as a valuable building block for the synthesis of more complex molecules. Its reactivity is primarily centered around the pyridine ring and the chloro(phenyl)methyl group. The pyridine ring can undergo various substitution reactions, such as nucleophilic aromatic substitution (SNAr) and electrophilic aromatic substitution (EAS), making it a useful starting material for the preparation of functionalized pyridines. Additionally, the chloro(phenyl)methyl group can be readily converted into other functional groups through reactions such as nucleophilic substitution (SN2) or elimination (E2).

The biological activity of 2-(Chloro(phenyl)methyl)pyridine has been the subject of several recent studies. One notable area of research involves its potential as a scaffold for the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of 2-(Chloro(phenyl)methyl)pyridine-derived compounds as inhibitors of specific enzymes involved in cancer cell proliferation. The researchers found that certain derivatives exhibited potent inhibitory activity against these enzymes, suggesting their potential as lead compounds for further drug development.

Beyond its direct biological activity, 2-(Chloro(phenyl)methyl)pyridine has also been utilized in the synthesis of ligands for metal complexes with applications in catalysis and materials science. A recent paper in Inorganic Chemistry highlighted the use of this compound to create novel palladium complexes that demonstrated high catalytic efficiency in cross-coupling reactions. These findings underscore the compound's versatility and potential for use in a wide range of chemical processes.

In terms of safety and handling, it is important to note that while 2-(Chloro(phenyl)methyl)pyridine is not classified as a hazardous material under current regulations, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when working with this compound in laboratory settings.

The environmental impact of 2-(Chloro(phenyl)methyl)pyridine has also been studied to ensure its safe use in industrial applications. Research published in Environmental Science & Technology in 2020 investigated the biodegradability and ecotoxicity of this compound. The study found that while it is not readily biodegradable, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing its environmental fate and ensuring responsible disposal practices.

In conclusion, 2-(Chloro(phenyl)methyl)pyridine (CAS No. 40473-17-4) is a multifaceted compound with diverse applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure makes it an important intermediate in synthetic pathways and a valuable scaffold for drug development. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in scientific and industrial contexts.